Cas no 473704-46-0 (1-(2,3-dimethylphenyl)-3-{4-(morpholin-4-yl)phenylamino}pyrrolidine-2,5-dione)

• Product Name: 1-(2,3-dimethylphenyl)-3-{4-(morpholin-4-yl)phenylamino}pyrrolidine-2,5-dione
• CAS No: 473704-46-0
• MF: C₂₂H₂₅N₃O₃
• MW: 379.45220541954
• CID: 6181888
• PubChem ID: 2897259
• Update Time: 2025-10-19

1-(2,3-dimethylphenyl)-3-{4-(morpholin-4-yl)phenylamino}pyrrolidine-2,5-dione Chemical and Physical Properties

Names and Identifiers

• 1-(2,3-dimethylphenyl)-3-{4-(morpholin-4-yl)phenylamino}pyrrolidine-2,5-dione
• 473704-46-0
• Oprea1_855735
• AKOS016318328
• 1-(2,3-dimethylphenyl)-3-((4-morpholinophenyl)amino)pyrrolidine-2,5-dione
• 1-(2,3-dimethylphenyl)-3-(4-morpholin-4-ylanilino)pyrrolidine-2,5-dione
• AKOS000569401
• 1-(2,3-dimethylphenyl)-3-{[4-(morpholin-4-yl)phenyl]amino}pyrrolidine-2,5-dione
• F1065-0020

• Inchi： 1S/C22H25N3O3/c1-15-4-3-5-20(16(15)2)25-21(26)14-19(22(25)27)23-17-6-8-18(9-7-17)24-10-12-28-13-11-24/h3-9,19,23H,10-14H2,1-2H3
• InChI Key： YFQKHRGODYOBGO-UHFFFAOYSA-N
• SMILES： O1CCN(C2C=CC(=CC=2)NC2C(N(C3C=CC=C(C)C=3C)C(C2)=O)=O)CC1

Computed Properties

• Exact Mass: 379.18959167g/mol
• Monoisotopic Mass: 379.18959167g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 569
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 61.9Ų

Additional information on 1-(2,3-dimethylphenyl)-3-{4-(morpholin-4-yl)phenylamino}pyrrolidine-2,5-dione

Comprehensive Overview of 1-(2,3-dimethylphenyl)-3-{4-(morpholin-4-yl)phenylamino}pyrrolidine-2,5-dione (CAS No. 473704-46-0)

The compound 1-(2,3-dimethylphenyl)-3-{4-(morpholin-4-yl)phenylamino}pyrrolidine-2,5-dione (CAS No. 473704-46-0) is a highly specialized chemical entity with significant potential in pharmaceutical and biochemical research. Its unique structure, featuring a pyrrolidine-2,5-dione core substituted with a 2,3-dimethylphenyl group and a 4-(morpholin-4-yl)phenylamino moiety, makes it a subject of interest for drug discovery and development. Researchers are increasingly exploring its applications in targeting specific enzymatic pathways, particularly in the context of inflammation and neurodegenerative diseases.

In recent years, the demand for novel small molecules like 1-(2,3-dimethylphenyl)-3-{4-(morpholin-4-yl)phenylamino}pyrrolidine-2,5-dione has surged due to its potential as a kinase inhibitor or GPCR modulator. These properties align with current trends in precision medicine, where compounds with selective binding capabilities are highly sought after. The morpholine ring in its structure is particularly noteworthy, as it often enhances solubility and bioavailability—a critical factor in drug design. This has led to increased searches for "morpholine derivatives in drug discovery" and "pyrrolidine-2,5-dione applications" across scientific databases.

The synthesis of CAS No. 473704-46-0 involves multi-step organic reactions, including Buchwald-Hartwig amination and N-acylation, which are frequently discussed in academic forums. Its structure-activity relationship (SAR) is also a hot topic, with researchers investigating how modifications to the dimethylphenyl or morpholinyl groups affect its biological activity. Such studies are often linked to queries like "SAR of pyrrolidine-2,5-dione derivatives" or "optimizing morpholine-containing compounds," reflecting the compound's relevance in medicinal chemistry.

From a commercial perspective, 1-(2,3-dimethylphenyl)-3-{4-(morpholin-4-yl)phenylamino}pyrrolidine-2,5-dione is primarily supplied to research institutions and pharmaceutical companies engaged in high-throughput screening (HTS). Its role in fragment-based drug design (FBDD) is another area of growing interest, as evidenced by rising searches for "FBDD libraries" and "scaffold hopping strategies." The compound's logP and polar surface area (PSA) values further make it a candidate for blood-brain barrier (BBB) penetration studies, a key focus in CNS drug development.

Environmental and regulatory considerations for CAS No. 473704-46-0 are also gaining attention. While not classified as hazardous, its handling requires standard laboratory precautions. Discussions around "green chemistry in heterocyclic synthesis" often reference such compounds, emphasizing the need for sustainable synthetic routes. Additionally, the compound's patent landscape is frequently analyzed, with queries like "IP protection for pyrrolidine-dione derivatives" highlighting its commercial value.

In summary, 1-(2,3-dimethylphenyl)-3-{4-(morpholin-4-yl)phenylamino}pyrrolidine-2,5-dione represents a versatile scaffold with broad applicability in modern drug discovery. Its structural features and pharmacological potential continue to drive research, making it a recurring subject in both academic publications and industry-focused searches. As the field evolves, this compound is likely to remain at the forefront of discussions on small-molecule therapeutics and targeted drug delivery.